Cas no 2379569-17-0 (PAR2 (1-6) amide (human) (trifluoroacetate salt))

• Product name: PAR2 (1-6) amide (human) (trifluoroacetate salt)
• CAS No: 2379569-17-0
• MF: C₃₀H₅₅F₃N₈O₉
• MW: 728.801118135452
• CID: 5146926

PAR2 (1-6) amide (human) (trifluoroacetate salt) Chemical and Physical Properties

Names and Identifiers

• PAR2 (1-6) amide (human) (trifluoroacetate salt)

• Inchi： 1S/C28H54N8O7.C2HF3O2/c1-7-17(6)23(36-27(42)20(12-15(2)3)34-25(40)18(30)14-37)28(43)32-13-21(38)33-19(10-8-9-11-29)26(41)35-22(16(4)5)24(31)39;3-2(4,5)1(6)7/h15-20,22-23,37H,7-14,29-30H2,1-6H3,(H2,31,39)(H,32,43)(H,33,38)(H,34,40)(H,35,41)(H,36,42);(H,6,7)/t17-,18-,19-,20-,22-,23-;/m0./s1
• InChI Key： HZTZARICKSBEFA-HZIHITNPSA-N
• SMILES： C(F)(F)(F)C(=O)O.[C@H]([C@@H](C)CC)(C(=O)NCC(=O)N[C@@H](CCCCN)C(=O)N[C@H](C(=O)N)C(C)C)NC(=O)[C@H](CC(C)C)NC(=O)[C@@H](N)CO

Additional information on PAR2 (1-6) amide (human) (trifluoroacetate salt)

PAR2 (1-6) Amide (Human) (Trifluoroacetate Salt): A Comprehensive Overview

The compound with CAS No. 2379569-17-0, commonly referred to as PAR2 (1-6) Amide (Human) (Trifluoroacetate Salt), is a significant molecule in the field of pharmacology and biochemistry. This compound is a derivative of PAR2, which stands for Protease Activated Receptor 2, a G-protein coupled receptor that plays a crucial role in various physiological processes. The trifluoroacetate salt form of this compound is particularly notable for its stability and solubility properties, making it ideal for use in research and potential therapeutic applications.

Recent studies have highlighted the importance of PAR2 (1-6) Amide in understanding the mechanisms underlying pain perception and inflammation. Researchers have demonstrated that this compound acts as an agonist for PAR2, effectively activating the receptor and triggering downstream signaling pathways. This activation has been linked to both pro-inflammatory and anti-inflammatory responses, depending on the context and cellular environment. For instance, in chronic pain models, PAR2 activation has been shown to exacerbate pain sensations, while in certain inflammatory conditions, it may modulate immune responses to reduce inflammation.

The trifluoroacetate salt form of PAR2 (1-6) Amide is particularly advantageous due to its enhanced solubility in aqueous solutions. This property facilitates its use in in vitro experiments, such as cell culture studies, where precise dosing and controlled delivery are critical. Moreover, the trifluoroacetate counterion is widely regarded for its compatibility with biological systems, minimizing potential artifacts in experimental results.

One of the most exciting developments involving PAR2 (1-6) Amide is its potential application in drug discovery. By targeting PAR2, researchers aim to develop novel therapeutics for conditions such as chronic pain, inflammatory diseases, and even certain types of cancer. For example, a study published in *Nature Communications* explored the role of PAR2 in tumor growth and metastasis, suggesting that inhibitors or agonists of this receptor could offer new avenues for cancer treatment.

In addition to its pharmacological applications, PAR2 (1-6) Amide has also been utilized as a tool in basic research to study receptor signaling pathways. By using this compound, scientists can investigate the molecular mechanisms underlying receptor activation and desensitization. Such studies are essential for advancing our understanding of GPCR biology and for designing more effective drugs targeting these receptors.

It is also worth noting that the synthesis and characterization of PAR2 (1-6) Amide (Human) have been optimized through advancements in organic chemistry. The use of trifluoroacetic acid as a counterion not only enhances solubility but also ensures high purity of the compound. This level of quality is critical for ensuring reproducibility in experiments and for meeting regulatory standards in preclinical studies.

Looking ahead, the continued exploration of PAR2 (1-6) Amide and its derivatives holds promise for breakthroughs in both basic science and translational medicine. As researchers delve deeper into the complexities of PAR2 signaling, new opportunities for therapeutic intervention will likely emerge. Furthermore, ongoing efforts to refine synthetic methods and improve drug delivery systems will undoubtedly enhance the utility of this compound in both research and clinical settings.

In conclusion, PAR2 (1-6) Amide (Human) (Trifluoroacetate Salt) represents a valuable tool in the study of protease-activated receptors and their role in health and disease. With its unique properties and wide-ranging applications, this compound continues to be a focal point for researchers seeking to unlock the mysteries of GPCR signaling and develop innovative treatments for various medical conditions.